3-amino-N-(2-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide

• IUPAC Name: 3-amino-N-(2-chlorophenyl)-4-morpholin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C16H18ClN3O3S/c17-13-3-1-2-4-15(13)19-24(21,22)12-5-6-16(14(18)11-12)20-7-9-23-10-8-20/h1-6,11,19H,7-10,18H2
• InChI Key: LKWCJCYQYFZSQT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)S(=O)(=O)NC3=CC=CC=C3Cl)N
• Molecular Formula: C16H18ClN3O3S
• DSSTOX Substance ID: DTXSID101176885
• Molecular Weight: 367.9 g/mol
• CAS RN: 326023-05-6

Description

3-amino-N-(2-chlorophenyl)-4-(morpholin-4-yl)benzene-1-sulfonamide is a chemical compound that has shown potential in scientific research applications. This compound is commonly referred to as ACMS or ACMSD and is a sulfonamide-based inhibitor of the kynurenine pathway, which is involved in the metabolism of tryptophan. The kynurenine pathway has been linked to various physiological and pathological processes, including immune regulation, neurodegeneration, and cancer.

Mechanism of Action

ACMS inhibits KMO by binding to the active site of the enzyme and preventing the conversion of kynurenine to 3-hydroxykynurenine. This leads to decreased production of quinolinic acid and increased production of kynurenic acid, which has neuroprotective effects. ACMS has also been shown to inhibit other enzymes in the kynurenine pathway, including kynureninase and 3-hydroxyanthranilic acid oxygenase.
Biochemical and physiological effects:
ACMS has been shown to have various biochemical and physiological effects, including decreased production of quinolinic acid and increased production of kynurenic acid. ACMS has also been shown to have anti-inflammatory effects and to modulate the immune system. In addition, ACMS has been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the advantages of using ACMS in lab experiments is its specificity for the kynurenine pathway. ACMS has been shown to selectively inhibit KMO and other enzymes in the kynurenine pathway, without affecting other pathways or enzymes. This makes ACMS a useful tool for studying the kynurenine pathway and its role in disease. However, one limitation of using ACMS in lab experiments is its solubility. ACMS is poorly soluble in water and requires the use of organic solvents for preparation and administration.

Future Directions

There are several future directions for the study of ACMS and the kynurenine pathway. One direction is the development of more potent and selective inhibitors of KMO and other enzymes in the kynurenine pathway. This could lead to the development of new therapies for neurodegenerative diseases and cancer. Another direction is the study of the role of the kynurenine pathway in other physiological and pathological processes, such as metabolism, inflammation, and autoimmunity. Finally, the development of new methods for the synthesis and administration of ACMS could improve its solubility and bioavailability, making it a more useful tool for scientific research.

Scientific Research Applications

ACMS has been used in various scientific research applications, including the study of the kynurenine pathway and its role in disease. ACMS has been shown to inhibit the activity of kynurenine-3-monooxygenase (KMO), which is a key enzyme in the kynurenine pathway. Inhibition of KMO leads to decreased production of quinolinic acid, which is a neurotoxic metabolite that has been implicated in various neurodegenerative diseases, including Alzheimer's disease and Huntington's disease.